![molecular formula C21H15N3O3S B2736446 4-(3-Amino-6-phenylthieno[2,3-b]pyridine-2-carboxamido)benzoic acid CAS No. 923123-40-4](/img/structure/B2736446.png)
4-(3-Amino-6-phenylthieno[2,3-b]pyridine-2-carboxamido)benzoic acid
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Description
Synthesis Analysis
The synthesis of ATPBCA involves the reaction of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid. This reaction yields angular (±)-7,7a-dihydropyrido[3",2":4’,5’]thieno[2’,3’:5,6]pyrimido[2,1-a]isoindole-6,12-diones. Notably, intermediate products, such as (±)-(1,2,3,4-tetrahydropyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-2-yl)benzoic acids, may also be isolated in some cases .
Scientific Research Applications
Reactivity and Derivative Formation
The reactivity of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid leads to the production of angular isoindole-6,12-dione derivatives. These reactions not only demonstrate the potential of these compounds in synthesizing complex heterocyclic structures but also the isolation of intermediate products like tetrahydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)benzoic acids in certain cases. The study of these reactions and the structural analysis, including X-ray structural analysis and dynamic NMR, contribute to our understanding of their chemical behavior and potential for creating new molecular frameworks (Vasilin et al., 2015).
Coordination Chemistry
Lanthanide-based coordination polymers synthesized from aromatic carboxylic acid derivatives showcase the utility of these compounds in developing materials with unique photophysical properties. Such studies underline the importance of the molecular design in influencing the photophysical outcomes, which are critical in applications like luminescent materials and sensors (Sivakumar et al., 2011).
Analytical Chemistry Applications
In analytical chemistry, the derivatization and GC analysis of phenolic acids, including benzoic acid and its derivatives, demonstrate the importance of these compounds in enhancing the efficacy of analytical procedures. The ability to convert these acids into derivatives amenable to GC analysis through treatment with methyl or ethyl chloroformate highlights their role in simplifying the analysis of complex samples (Hušek, 1992).
Synthesis and Material Science
The exploration of phloretic acid as an alternative to phenolation for the elaboration of polybenzoxazine reveals the potential of using renewable phenolic compounds derived from benzoic acid for material science applications. This approach not only provides a sustainable pathway to modify aliphatic hydroxyls for benzoxazine ring formation but also opens avenues for the development of materials with tailored thermal and thermo-mechanical properties suitable for various applications (Trejo-Machin et al., 2017).
Properties
IUPAC Name |
4-[(3-amino-6-phenylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O3S/c22-17-15-10-11-16(12-4-2-1-3-5-12)24-20(15)28-18(17)19(25)23-14-8-6-13(7-9-14)21(26)27/h1-11H,22H2,(H,23,25)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAYSPFVCSDUHNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=C2)C(=C(S3)C(=O)NC4=CC=C(C=C4)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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